Cas no 7709-59-3 (4-Thiazolylacetonitrile)

4-Thiazolylacetonitrile is a versatile heterocyclic compound featuring a thiazole ring linked to an acetonitrile group. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The nitrile functionality offers a handle for further derivatization, enabling the synthesis of amides, acids, or heterocyclic systems. Its thiazole core contributes to biological activity, making it valuable in medicinal chemistry for developing bioactive molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for precise modifications, supporting its use in targeted organic synthesis and scaffold diversification.
4-Thiazolylacetonitrile structure
4-Thiazolylacetonitrile structure
Product Name:4-Thiazolylacetonitrile
CAS No:7709-59-3
MF:C5H4N2S
MW:124.163659095764
MDL:MFCD02685630
CID:562719
PubChem ID:2762565
Update Time:2025-06-07

4-Thiazolylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetonitrile
    • 2-(1,3-thiazol-4-yl)acetonitrile
    • 4-THIAZOLYLACETONITRILE
    • <Thiazolyl-4>-acetonitrile
    • 4-cyanomethylthiazole
    • THIAZOL-4-YLACETONITRILE
    • Thiazol-4-yl-acetonitrile
    • 2-(thiazol-4-yl)acetonitrile
    • Z164707272
    • CS-0241759
    • MFCD02685630
    • SCHEMBL3334955
    • 7709-59-3
    • DTXSID10376309
    • AKOS002662833
    • FT-0619522
    • EN300-23754
    • SB38677
    • 4-Thiazolylacetonitrile
    • MDL： MFCD02685630
    • Inchi： 1S/C5H4N2S/c6-2-1-5-3-8-4-7-5/h3-4H,1H2
    • InChI Key： LEHFKMSSKUSKIX-UHFFFAOYSA-N
    • SMILES： S1C=NC(=C1)CC#N

Computed Properties

  • Exact Mass: 124.01000
  • Monoisotopic Mass: 124.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.262
  • Boiling Point: 265.8 ºCat 760 mmHg
  • Flash Point: 114.5 ºC
  • Refractive Index: 1.568
  • PSA: 64.92000
  • LogP: 1.20918
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Thiazolylacetonitrile Security Information

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4-Thiazolylacetonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:7709-59-3)4-Thiazolylacetonitrile
Order Number:A1041812
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:11
Price ($):1082.0
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Amadis Chemical Company Limited
(CAS:7709-59-3)4-Thiazolylacetonitrile
A1041812
Purity:99%
Quantity:5g
Price ($):1082.0
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